Cas no 13316-12-6 (7-chloro-[1,3]thiazolo[5,4-d]pyrimidine)

7-chloro-[1,3]thiazolo[5,4-d]pyrimidine structure
13316-12-6 structure
Product Name:7-chloro-[1,3]thiazolo[5,4-d]pyrimidine
CAS No:13316-12-6
MF:C5H2ClN3S
MW:171.607477664948
MDL:MFCD16657018
CID:230758
PubChem ID:263007
Update Time:2025-04-19

7-chloro-[1,3]thiazolo[5,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-Chlorothiazolo[5,4-d]pyrimidine
    • 5-chloro-9-thia-2,4,7-triazabicyclo[4.3.0]nona-2,4,7,10-tetraene
    • Thiazolo[5,4-d]pyrimidine, 7-chloro-
    • 7-chloro-[1,3]thiazolo[5,4-d]pyrimidine
    • HGYFXAHDBRHZGF-UHFFFAOYSA-N
    • 7-Chloro[1,3]thiazolo[5,4-d]pyrimidine
    • NSC97156
    • C5H2ClN3S
    • Thiazolo[5, 7-chloro-
    • 7-Chlorothiazolo-[5,4-d]pyrimidine
    • 7-chloro-thiazolo[5,4-d]pyrimidine
    • SB10978
    • RP23399
    • SY103082
    • EN300-250023
    • Z1255418074
    • BS-14911
    • J-519228
    • FT-0697564
    • SCHEMBL1851192
    • 7-Chloro[1,3]thiazolo[5,4-d]pyrimidine #
    • MFCD16657018
    • DTXSID30294576
    • 13316-12-6
    • A806572
    • NSC-97156
    • 7-CHLOROTHIAZOLO[5 pound not4-D]PYRIMIDINE
    • AMY15994
    • AKOS015920299
    • CS-W008614
    • MDL: MFCD16657018
    • Inchi: 1S/C5H2ClN3S/c6-4-3-5(8-1-7-4)10-2-9-3/h1-2H
    • InChI Key: HGYFXAHDBRHZGF-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC=N1)SC=N2

Computed Properties

  • Exact Mass: 170.96600
  • Monoisotopic Mass: 170.966
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.9
  • XLogP3: 2

Experimental Properties

  • Density: 1.639
  • Melting Point: 152-154 ºC
  • Boiling Point: 295 ºC
  • Flash Point: 132 ºC
  • Refractive Index: 1.727
  • PSA: 66.91000
  • LogP: 1.73970

7-chloro-[1,3]thiazolo[5,4-d]pyrimidine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-chloro-[1,3]thiazolo[5,4-d]pyrimidine Pricemore >>

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7-chloro-[1,3]thiazolo[5,4-d]pyrimidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13316-12-6)7-chloro-[1,3]thiazolo[5,4-d]pyrimidine
Order Number:A806572
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):220.0/876.0
Email:sales@amadischem.com

7-chloro-[1,3]thiazolo[5,4-d]pyrimidine Related Literature

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Amadis Chemical Company Limited
(CAS:13316-12-6)7-chloro-[1,3]thiazolo[5,4-d]pyrimidine
A806572
Purity:99%/99%
Quantity:5g/25g
Price ($):220.0/876.0
Email